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Compound of Interest

Compound Name: 1-Bromo-2-naphthaldehyde

Cat. No.: B104117

An In-depth Technical Guide to 1-Bromo-2-naphthaldehyde: Structure, Properties, and
Applications in Modern Synthesis

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 1-Bromo-2-naphthaldehyde, a
key aromatic aldehyde intermediate. Designed for researchers, medicinal chemists, and
professionals in drug development, this document delves into the compound's core chemical
and physical properties, synthesis protocols, reactivity, and significant applications, grounding
all claims in authoritative references.

Molecular Identity and Structure

1-Bromo-2-naphthaldehyde is a disubstituted naphthalene derivative, featuring a bromo
group at the C1 position and a formyl (aldehyde) group at the C2 position. This specific
substitution pattern imparts unique reactivity and makes it a valuable building block in organic
synthesis.

The planar naphthalene core, combined with the electron-withdrawing nature of the aldehyde
and the steric and electronic influence of the bromine atom, dictates its chemical behavior.

Key Identifiers:

o |[UPAC Name: 1-bromo-2-naphthaldehyde
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e CAS Number: 3378-82-3[1][2][3]

e Molecular Formula: C11H7BrO[1]

e Molecular Weight: 235.08 g/mol [1]

e SMILES: Brclc(C=0)ccc2cecccl?2

e InChl Key: CYGUXEZVBLMVRV-UHFFFAOYSA-N
Caption: Chemical structure of 1-Bromo-2-naphthaldehyde.

Physicochemical and Spectroscopic Properties

The compound presents as a light yellow solid or crystalline powder.[2] Its properties are
summarized in the table below.

Property Value Source(s)
Appearance Light yellow solid / crystals [2]

Melting Point 118 °C [3114]
Boiling Point 347.3 °C at 760 mmHg [1]14]
Density 1.552 g/cm3 [3114]

Flash Point 118-120°C [1][3]
Storage Temperature 2-8°C, Keep in dark place [41[5]

Spectroscopic Profile

 Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong carbonyl (C=0)
stretching band typical for aromatic aldehydes, expected in the region of 1685-1715 cm™1.
Additional peaks corresponding to C-H stretching of the aromatic ring and the aldehyde, as
well as C=C stretching of the naphthalene core, will be present.[6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o 'H NMR: The aldehyde proton (CHO) is highly deshielded and will appear as a singlet far
downfield, typically between 9-10 ppm.[6] The aromatic protons on the naphthalene ring
will appear in the 7-9 ppm region, with splitting patterns determined by their coupling with
neighboring protons.

o 183C NMR: The carbonyl carbon of the aldehyde is characteristically found in the 190-200
ppm range. The carbon atom attached to the bromine will also show a distinct chemical
shift, alongside the other aromatic carbons of the naphthalene scaffold.

o Mass Spectrometry (MS): The mass spectrum will show a prominent molecular ion peak
(M*) and an M+2 peak of nearly equal intensity, which is the characteristic isotopic signature
of a monobrominated compound.

Synthesis Protocol: A Validated Approach

1-Bromo-2-naphthaldehyde can be efficiently synthesized from 1-bromo-2-
(bromomethyl)naphthalene. The following protocol is based on a well-established oxidation
method.

Rationale: This procedure utilizes 4-methylmorpholine N-oxide (NMO) as a mild and effective
oxidizing agent to convert the bromomethyl group into a formyl group. Acetonitrile is chosen as
the solvent for its ability to dissolve the reactants and its suitable boiling point. The use of
molecular sieves ensures anhydrous conditions, preventing side reactions.

Experimental Protocol

» Reactor Setup: To a 2 L reactor under a nitrogen atmosphere, add 4-methylmorpholine N-
oxide (61.4 g, 524 mmol), molecular sieves (200 g), and acetonitrile (1.2 L).[2][3]

e Cooling: Cool the stirred mixture to 0 °C.[2][3]

e Substrate Addition: Add 1-bromo-2-(bromomethyl)naphthalene (78 g, 262 mmol) to the
mixture.[2][3]

» Reaction: Allow the reaction to warm to room temperature and continue stirring for 6 hours.

[2][3]
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o Work-up: Upon completion, filter the reaction mixture. Wash the collected solids with
dichloromethane.[2][3]

 Purification: Concentrate the combined filtrate under reduced pressure. Purify the resulting
crude product by column chromatography to yield 1-bromo-2-naphthaldehyde.[2][3]
(Expected yield: ~73%).[2]

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Bromo-2-naphthaldehyde.

Reactivity and Key Applications in Drug
Development & Materials Science

1-Bromo-2-naphthaldehyde is a versatile intermediate owing to the reactivity of both the
aldehyde and the bromo-substituent.

o Aldehyde Group: The formyl group is a gateway for numerous transformations, including
Wittig reactions, reductive aminations, aldol condensations, and the formation of imines and
Schiff bases.

e Bromo Group: The C-Br bond can participate in a wide range of metal-catalyzed cross-
coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of diverse
functional groups at the C1 position.

This dual reactivity makes it a valuable precursor in multi-step syntheses.

Field-Proven Applications:
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o Catalyst Synthesis: It is a crucial reagent in the synthesis of Hoveyda-Grubbs type
metathesis catalysts.[2][3] These catalysts are workhorses in modern organic chemistry,
particularly for olefin metathesis, a powerful carbon-carbon bond-forming reaction used
extensively in drug discovery to create complex molecular architectures.

e Medicinal Chemistry: The compound is used in the preparation of novel (-)-cercosporamide
derivatives, which have been identified as potent and selective peroxisome proliferator-
activated receptor gamma (PPARY) modulators.[2][3] PPARYy is a key drug target for the
treatment of type 2 diabetes and other metabolic disorders.

o Organometallic Chemistry: It serves as a starting material for the synthesis of complex
ferrocene derivatives.[1] Ferrocene-containing compounds are actively investigated for their
unique electrochemical properties and potential applications as anticancer and antimicrobial
agents.

o Materials Science: 1-Bromo-2-naphthaldehyde is employed in the synthesis of
photochromic compounds—materials that change color upon exposure to UV light.[1]
Furthermore, its stable and highly conjugated naphthalene ring system makes it a candidate
for developing organic thin films for Organic Light-Emitting Diode (OLED) applications, where
it can enhance charge transfer and improve device performance.[7]

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper handling of 1-Bromo-2-naphthaldehyde is
essential. The following information is synthesized from available Safety Data Sheets (SDS).[8]
[91[10]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2 S

irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3225530.htm?N=India
https://m.chemicalbook.com/ProductChemicalPropertiesCB3225530_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3225530.htm?N=India
https://m.chemicalbook.com/ProductChemicalPropertiesCB3225530_EN.htm
https://www.biosynth.com/p/DAA37882/3378-82-3-1-bromo-2-naphthaldehyde
https://www.benchchem.com/product/b104117?utm_src=pdf-body
https://www.biosynth.com/p/DAA37882/3378-82-3-1-bromo-2-naphthaldehyde
https://www.arborpharmchem.com/product/cas-no-3378-82-3-1-bromo-2-naphthaldehyde/
https://www.benchchem.com/product/b104117?utm_src=pdf-body
https://www.echemi.com/sds/1-bromo-2-naphthaldehyde-pid_Seven26873.html
https://www.tcichemicals.com/BE/en/sds/B1647_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC128100250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Sources:[4][9]

Handling and Personal Protective Equipment (PPE):

» Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[8][9]

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

» Skin Protection: Wear impervious protective gloves (e.g., nitrile) and clothing to prevent skin
contact.[8][9]

o Respiratory Protection: If dust is generated or exposure limits are exceeded, use a full-face
respirator with an appropriate particulate filter.[8]

General Hygiene: Wash hands thoroughly after handling.[2][9] Avoid breathing dust.[4]

Storage and Stability:

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][8]
Recommended storage is at 2-8°C.[4]

¢ Incompatibilities: Keep away from strong oxidizing agents and strong bases.[10]

First Aid Measures:

 If Inhaled: Move the person to fresh air. Seek medical attention if you feel unwell.[8][10]

« If on Skin: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice.[2][9]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[2][4]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[10][11]

Conclusion
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1-Bromo-2-naphthaldehyde is more than a simple chemical intermediate; it is a strategic
building block for innovation in catalysis, medicine, and materials science. Its well-defined
structure, predictable reactivity, and established synthesis routes provide chemists with a
reliable tool for constructing complex and high-value molecules. A thorough understanding of
its properties and adherence to strict safety protocols are paramount to harnessing its full
synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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